Cas no 1260892-28-1 (2-Amino-4-bromobenzyl chloride)

• Product Name: 2-Amino-4-bromobenzyl chloride
• CAS No: 1260892-28-1
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4982114
• Update Time: 2025-05-23

2-Amino-4-bromobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-BROMOBENZYL CHLORIDE
• 2-Amino-4-bromobenzyl chloride

• Inchi： 1S/C7H7BrClN/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,4,10H2
• InChI Key： RJWIIMLVKUMPTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 2-Amino-4-bromobenzyl chloride

Recent Advances in the Application of 2-Amino-4-bromobenzyl chloride (CAS: 1260892-28-1) in Chemical Biology and Pharmaceutical Research

2-Amino-4-bromobenzyl chloride (CAS: 1260892-28-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its versatility as a building block for the construction of heterocyclic compounds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing a comprehensive overview for researchers in the field.

A significant focus of recent research has been on the use of 2-Amino-4-bromobenzyl chloride in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often implicated in cancer and inflammatory diseases. Researchers have successfully utilized this compound to develop novel inhibitors targeting specific kinases, with promising results in preclinical models. The bromo and amino functional groups present in the molecule allow for further derivatization, enabling the fine-tuning of inhibitory activity and selectivity.

In addition to its role in kinase inhibitor development, 2-Amino-4-bromobenzyl chloride has been employed in the synthesis of fluorescent probes for biological imaging. The compound's ability to form stable conjugates with various fluorophores has been exploited to create tools for studying cellular processes in real-time. Recent advancements in this area include the development of probes for detecting reactive oxygen species (ROS) in live cells, which has significant implications for understanding oxidative stress-related diseases.

From a synthetic chemistry perspective, recent publications have described improved protocols for the preparation of 2-Amino-4-bromobenzyl chloride. These methods focus on enhancing yield, purity, and scalability, addressing some of the challenges previously associated with its production. Notably, a 2023 study demonstrated a novel catalytic system that reduces byproduct formation while maintaining high reaction efficiency, representing a significant step forward in the compound's industrial applicability.

The safety profile and toxicological aspects of 2-Amino-4-bromobenzyl chloride have also been subject to recent investigation. While the compound shows excellent utility in research settings, proper handling protocols are essential due to its reactive nature. Updated safety data sheets and handling recommendations have been published, reflecting the research community's commitment to responsible chemical management.

Looking forward, the unique properties of 2-Amino-4-bromobenzyl chloride continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging drug targets. These emerging applications underscore the compound's enduring relevance in pharmaceutical research and development.